Cas no 1256388-47-2 ((6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 1256388-47-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD28404583
• CID: 2110109
• PubChem ID: 69672099
• Update Time: 2025-06-03

(6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Cbz-4-cyclopropyl-(L)-proline
• (S)-5-((Benzyloxy)carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid
• (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
• CS-0021767
• MFCD28404583
• (s)-5-cbz-5-azaspiro[2.4]heptane-6-carboxylic acid
• SCHEMBL6120151
• AS-30119
• EN300-6747897
• (S)-5-((Benzyloxy)carbonyl)-5-azaspiro[2.4]heptane-6-carboxylicacid
• AC-28380
• DTXSID501143054
• AKOS027323626
• 5-Azaspiro[2.4]heptane-5,6-dicarboxylic acid, 5-(phenylmethyl) ester, (6S)-
• (6S)-5-phenylmethoxycarbonyl-5-azaspiro[2.4]heptane-6-carboxylic acid
• 1256388-47-2
• (6S)-5-Azaspiro[2.4]heptane-5,6-dicarboxylic acid 5-(phenylmethyl) ester
• 5-Azaspiro(2.4)heptane-5,6-dicarboxylic acid, 5-(phenylmethyl) ester, (6S)-

• MDL： MFCD28404583
• Inchi： 1S/C15H17NO4/c17-13(18)12-8-15(6-7-15)10-16(12)14(19)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)/t12-/m0/s1
• InChI Key： MWFCRIFLQUONPW-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1[C@H](C(=O)O)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),

(6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Security Information

• Storage Condition：(BD286158)

Additional information on (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid

Chemical Compound CAS No. 1256388-47-2: (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic Acid

The compound with CAS No. 1256388-47-2, named as (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique spirocyclic structure, which combines a bicyclic system with an azaspiro framework. The spiro ring system is a key feature of this molecule, contributing to its structural complexity and potential biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of bioactive agents with improved pharmacokinetic properties. The azaspiro[2.4]heptane core of this compound is a prime example of such a structure, offering a rigid framework that can be further functionalized to enhance its bioavailability and target specificity. The presence of the benzyloxy carbonyl group adds another layer of complexity, potentially influencing the molecule's solubility and stability.

The synthesis of (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques, including ring-closing metathesis and stereoselective reactions. Researchers have employed various strategies to optimize the yield and stereochemical purity of this compound, which is critical for its application in biological studies.

In terms of applications, this compound has shown promise in several areas. For instance, its spirocyclic structure makes it an ideal candidate for exploring novel therapeutic agents targeting complex biological systems. Recent research has focused on its potential as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The carboxylic acid group at the 6-position provides an additional site for functionalization, enabling the creation of bioconjugates or prodrugs with enhanced delivery properties.

Moreover, the benzyloxy carbonyl group plays a crucial role in modulating the physicochemical properties of the molecule. This group can be readily cleaved under specific conditions, allowing for controlled release mechanisms in drug delivery systems. Such versatility underscores the importance of this compound as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the spirocyclic framework can effectively bind to target proteins through a combination of hydrogen bonding and hydrophobic interactions. These findings have paved the way for further exploration into its potential as a lead compound in drug discovery programs.

In conclusion, (6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid represents a significant advancement in the field of organic synthesis and drug development. Its unique structure, combined with recent research findings, positions it as a valuable tool for exploring new therapeutic strategies and advancing our understanding of complex biological systems.